N-butyl-N-ethylsulfamoyl chloride
Description
N-butyl-N-ethylsulfamoyl chloride (NESC) is a type of sulfamoyl chloride molecules that belongs to the family of sulfamates. It is a white or off-white crystalline solid with a molecular formula of C8H17ClNO2S. NESC is widely used in organic synthesis, as an intermediate in the production of pharmaceuticals, and as a reagent in analytical chemistry. The synthesis of NESC is an example of a sulfonation reaction, which is the process of introducing a sulfonate group into an organic molecule.
Scientific Research Applications
Bitumen Modification
In the field of civil engineering and road construction, bitumen (a binder used in asphalt) can be modified to improve its properties. Researchers have explored BESC-based additives to enhance bitumen’s performance, such as increasing its elasticity, reducing rutting, and improving resistance to aging and temperature fluctuations . These modifications contribute to more durable and sustainable road surfaces.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-butyl-N-ethylsulfamoyl chloride involves the reaction of butylamine and ethyl chloroformate to form N-butylcarbamoyl ethyl chloroformate, which is then reacted with sulfamide to form the final product.", "Starting Materials": [ "Butylamine", "Ethyl chloroformate", "Sulfamide" ], "Reaction": [ "Step 1: Butylamine is added dropwise to a solution of ethyl chloroformate in anhydrous dichloromethane at 0°C.", "Step 2: The reaction mixture is stirred at room temperature for 2 hours.", "Step 3: Sulfamide is added to the reaction mixture and the resulting mixture is stirred at room temperature for 24 hours.", "Step 4: The reaction mixture is filtered and the filtrate is concentrated under reduced pressure.", "Step 5: The crude product is purified by column chromatography to obtain N-butyl-N-ethylsulfamoyl chloride as a white solid." ] } | |
CAS RN |
926184-77-2 |
Product Name |
N-butyl-N-ethylsulfamoyl chloride |
Molecular Formula |
C6H14ClNO2S |
Molecular Weight |
199.7 |
Purity |
95 |
Origin of Product |
United States |
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